Cas no 79320-93-7 (Benzene, 1-methoxy-2-(1-phenylethyl)-)

Benzene, 1-methoxy-2-(1-phenylethyl)- structure
79320-93-7 structure
Product Name:Benzene, 1-methoxy-2-(1-phenylethyl)-
CAS No:79320-93-7
MF:C15H16O
MW:212.286944389343
CID:1796625
PubChem ID:122365
Update Time:2024-01-16

Benzene, 1-methoxy-2-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methoxy-2-(1-phenylethyl)-
    • 1-methoxy-2-(1-phenylethyl)benzene
    • (
    • SCHEMBL5941442
    • (.alpha.-Methylbenzyl)anisole
    • DTXSID30276256
    • WLZ3155
    • DTXSID40951921
    • 79320-93-7
    • (alpha-Methylbenzyl)anisole
    • Benzene, methoxy(1-phenylethyl)-
    • EINECS 249-595-0
    • A-methylbenzyl)anisole
    • 29385-40-8
    • Inchi: 1S/C15H16O/c1-12(13-8-4-3-5-9-13)14-10-6-7-11-15(14)16-2/h3-12H,1-2H3
    • InChI Key: PNIZXQAEXRQZJU-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1C(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 212.120115130g/mol
  • Monoisotopic Mass: 212.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 9.2Ų

Benzene, 1-methoxy-2-(1-phenylethyl)- Pricemore >>

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